Cas no 83398-56-5 (Oxirane, (fluoromethyl)-, (R)-)

• Product Name: Oxirane, (fluoromethyl)-, (R)-
• CAS No: 83398-56-5
• MF: C₃H₅FO
• MW: 76.0696046352386
• CID: 671713
• PubChem ID: 6992623
• Update Time: 2025-06-12

Oxirane, (fluoromethyl)-, (R)- Chemical and Physical Properties

Names and Identifiers

• Oxirane, (fluoromethyl)-, (R)-
• CHEMBL501668
• (2R)-2-(fluoromethyl)oxirane
• (R)-2-(Fluoromethyl)oxirane
• EN300-784637
• DTXSID101309335
• 83398-56-5

• Inchi： 1S/C3H5FO/c4-1-3-2-5-3/h3H,1-2H2/t3-/m0/s1
• InChI Key： OIFAHDAXIUURLN-VKHMYHEASA-N
• SMILES： FC[C@H]1CO1

Computed Properties

• Exact Mass: 76.032442941g/mol
• Monoisotopic Mass: 76.032442941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 37.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 12.5Ų

Additional information on Oxirane, (fluoromethyl)-, (R)-

Professional Introduction to Oxirane, (fluoromethyl)-, (R)- (CAS No. 83398-56-5)

Oxirane, (fluoromethyl)-, (R)-, identified by the Chemical Abstracts Service Number (CAS No.) 83398-56-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural and functional properties. This compound belongs to the class of epoxides, which are three-membered cyclic ethers characterized by a highly strained ring structure. The presence of a fluoromethyl group and the (R) configuration at the chiral center introduces additional complexity and reactivity, making it a valuable intermediate in the synthesis of biologically active molecules.

The fluoromethyl substituent is particularly noteworthy in medicinal chemistry, as fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of drug candidates. Fluorinated compounds often exhibit improved metabolic stability, enhanced binding affinity to biological targets, and altered distribution profiles. In particular, the (R)-configuration denotes a specific stereochemical arrangement that can critically affect the biological activity of a molecule. This stereochemical specificity is increasingly recognized as a key factor in the design of novel therapeutics, where enantiomeric purity is essential for efficacy and safety.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of Oxirane, (fluoromethyl)-, (R)-, facilitating its application in drug discovery programs. The strained three-membered ring of epoxides makes them highly reactive toward nucleophilic attack, which can be exploited for constructing complex molecular frameworks. In particular, the fluoromethyl group serves as a versatile handle for further functionalization via nucleophilic substitution reactions. This reactivity has been leveraged in the development of novel antiviral and anticancer agents, where precise control over regio- and stereoselectivity is paramount.

One of the most compelling applications of Oxirane, (fluoromethyl)-, (R)- lies in its role as a building block for protease inhibitors. Proteases play crucial roles in various biological processes, including viral replication and tumor progression. By incorporating this compound into drug candidates, researchers have been able to develop molecules with enhanced binding affinity and improved pharmacokinetic profiles. For instance, recent studies have demonstrated that derivatives of Oxirane, (fluoromethyl)-, (R)- exhibit potent inhibitory activity against specific proteases implicated in chronic diseases. These findings highlight the compound's potential as a scaffold for next-generation therapeutics.

The synthesis of Oxirane, (fluoromethyl)-, (R)- typically involves asymmetric epoxidation reactions, which are critical for achieving the desired stereochemical outcome. Transition-metal-catalyzed approaches have emerged as particularly effective strategies for generating enantiomerically pure epoxides. For example, catalytic systems employing chiral ligands have enabled high-yield access to (R)-configured epoxides with minimal racemization. These advancements have not only improved access to this compound but also paved the way for its broader application in synthetic organic chemistry.

In addition to its pharmaceutical applications, Oxirane, (fluoromethyl)-, (R)- has shown promise in materials science and agrochemical research. The unique combination of structural features—namely the strained epoxy ring and the electron-withdrawing fluoromethyl group—makes it an attractive candidate for designing novel polymers with tailored properties. Similarly, fluorinated epoxides have been explored as intermediates in the synthesis of crop protection agents, where their stability and reactivity offer distinct advantages over traditional chemical structures.

The growing interest in Oxirane, (fluoromethyl)-, (R)- underscores its significance as a versatile chemical entity with broad utility across multiple disciplines. As research continues to uncover new synthetic routes and applications, this compound is poised to play an increasingly important role in both academic research and industrial development. The ability to precisely control its stereochemistry and reactivity makes it an indispensable tool for chemists seeking to design innovative molecular architectures with therapeutic potential.